
Glyceryl tridocosahexaenoate CAS number and
IUPAC name

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Glyceryl tridocosahexaenoate

Cat. No.: B056277 Get Quote

An In-Depth Technical Guide to Glyceryl Tridocosahexaenoate for Researchers and Drug

Development Professionals

Introduction
Glyceryl tridocosahexaenoate, also known as tridocosahexaenoin, is a triacylglycerol

molecule in which all three hydroxyl groups of the glycerol backbone are esterified with

docosahexaenoic acid (DHA). DHA is a 22-carbon omega-3 polyunsaturated fatty acid with six

cis double bonds, and it is a critical component of cell membranes, particularly in the brain and

retina. Glyceryl tridocosahexaenoate serves as a significant dietary source and a stable

storage and transport form of DHA. This technical guide provides a comprehensive overview of

its chemical properties, synthesis, analysis, biological significance, and applications in drug

development, tailored for researchers, scientists, and professionals in the pharmaceutical

industry.

Chemical and Physical Properties
Glyceryl tridocosahexaenoate is a highly unsaturated lipid. While many of its physical

properties are not extensively documented in experimental literature, a substantial amount of

data has been derived from computational models and studies on similar compounds.

Identifier and Molecular Information:
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IUPAC Name: 2,3-bis[[(4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-

hexaenoyl]oxy]propyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate[1]

CAS Numbers:

124596-98-1 (often referring to the all-cis isomer)[1][2]

11094-59-0 (more general)[1]

Molecular Formula: C₆₉H₉₈O₆[2][3]

Molecular Weight: 1023.52 g/mol [2][3]

Synonyms: Tridocosahexaenoin, Tridocosahexaenoylglycerol, 1,2,3-Tridocosahexaenoyl

glycerol, DHA Oil[2]

Physicochemical Data:

Property Value Source

Physical State Liquid CymitQuimica

XLogP3 19.2 PubChem (Computed)[1]

Hydrogen Bond Donor Count 0 PubChem (Computed)[1]

Hydrogen Bond Acceptor

Count
6 PubChem (Computed)[1]

Rotatable Bond Count 50 PubChem (Computed)[1]

Exact Mass 1022.73634084 PubChem (Computed)[1]

Solubility Miscible in Chloroform ChemicalBook

Spectroscopic Data
Detailed spectroscopic data for pure glyceryl tridocosahexaenoate is limited. The following

tables summarize expected spectral characteristics based on data from mixtures and related

compounds.
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¹H-NMR Spectroscopy (Expected Chemical Shifts)

Chemical Shift (ppm) Assignment

~5.34 Olefinic protons (-CH=CH-)

~4.1-4.3 Glyceryl CH₂ protons (sn-1, sn-3)

~5.25 Glyceryl CH proton (sn-2)

~2.80 Bis-allylic protons (=CH-CH₂-CH=)

~2.40 Allylic protons (-CH₂-CH=)

~2.05 α-carbonyl protons (-CH₂-COO-)

0.97 Terminal methyl protons (-CH₃)

¹³C-NMR Spectroscopy (Expected Chemical Shifts)

Chemical Shift (ppm) Assignment

~172-173 Carbonyl carbons (-COO-)

~127-132 Olefinic carbons (-CH=CH-)

~69 Glyceryl CH carbon (sn-2)

~62 Glyceryl CH₂ carbons (sn-1, sn-3)

~34 α-carbonyl carbons (-CH₂-COO-)

~25 Methylene carbons (-CH₂-)

~14 Terminal methyl carbon (-CH₃)

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Assignment

~3013 =C-H stretching of cis-double bonds

~2964, ~2928, ~2855 C-H stretching of methylene and methyl groups

~1740 C=O stretching of the ester carbonyl group

~1160 C-O stretching

Mass Spectrometry (In-Silico Fragmentation)

m/z Assignment

1045.72556 [M+Na]⁺

1040.77071 [M+NH₄]⁺

695.5041
[M - DHA]⁺ (Loss of one docosahexaenoic acid

chain)

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of pure glyceryl
tridocosahexaenoate are not readily available. The following represents generalized

procedures based on the synthesis of similar DHA-rich triacylglycerols.

Enzymatic Synthesis of Glyceryl Tridocosahexaenoate

This protocol is adapted from methods for the enzymatic transesterification of DHA ethyl ester

with glycerol.

Materials:

Docosahexaenoic acid (DHA) ethyl ester

Glycerol

Immobilized lipase from Candida antarctica (CALB, e.g., Novozym 435)
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Molecular sieves (3 Å)

Hexane

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Combine DHA ethyl ester and glycerol in a molar ratio of 3:1 in a round-bottom flask.

Add immobilized CALB (typically 5-10% by weight of the reactants).

Add molecular sieves to remove the ethanol by-product and drive the reaction forward.

Conduct the reaction at 50-60°C under vacuum with constant stirring for 24-48 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, filter the mixture to remove the immobilized enzyme.

Dissolve the crude product in hexane, wash with water to remove residual glycerol, and dry

the organic phase over anhydrous sodium sulfate.

Evaporate the solvent under reduced pressure to obtain the crude glyceryl
tridocosahexaenoate.

Purification by Column Chromatography

Procedure:

Prepare a silica gel column packed in a hexane:ethyl acetate solvent system (e.g., 98:2 v/v).

Dissolve the crude product in a minimal amount of the mobile phase and load it onto the

column.

Elute the column with the hexane:ethyl acetate mixture.
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Collect fractions and analyze by TLC to identify those containing the pure triacylglycerol.

Combine the pure fractions and evaporate the solvent to yield purified glyceryl
tridocosahexaenoate.

Analysis by HPLC

Purity can be assessed using High-Performance Liquid Chromatography (HPLC).

Conditions:

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase: Isocratic elution with methanol/water (e.g., 96:4 v/v)[4]

Flow Rate: 1 mL/min

Detection: UV at 210 nm or Evaporative Light Scattering Detector (ELSD)

Biological Significance and Signaling Pathways
The primary biological role of glyceryl tridocosahexaenoate is to act as a stable carrier and

source of docosahexaenoic acid (DHA). Upon ingestion, it is hydrolyzed by lipases in the

gastrointestinal tract, releasing DHA, which is then absorbed and incorporated into various

tissues. DHA is crucial for neuronal and retinal function, and it exerts its effects through multiple

signaling pathways.

DHA-Mediated Neuroprotective Signaling Pathway

DHA promotes neuronal survival by enhancing the levels of phosphatidylserine (PS) in cell

membranes. This enrichment of PS facilitates the activation of several pro-survival kinases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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